Cas no 2136890-13-4 ((3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride)

• Product Name: (3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride
• CAS No: 2136890-13-4
• MF: C₄H₆ClF₂NO₂S
• MW: 205.61074590683
• CID: 5961470
• PubChem ID: 165149898
• Update Time: 2025-07-21

(3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2136890-13-4
• EN300-1155302
• (3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride

• Inchi： 1S/C4H6ClF2NO2S/c5-11(9,10)8-1-3(6)4(7)2-8/h3-4H,1-2H2/t3-,4+
• InChI Key： VINGCOJTCGHRHD-ZXZARUISSA-N
• SMILES： ClS(N1C[C@@H]([C@@H](C1)F)F)(=O)=O

Computed Properties

• Exact Mass: 204.9775836g/mol
• Monoisotopic Mass: 204.9775836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų

Additional information on (3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride

Introduction to (3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride (CAS No. 2136890-13-4)

(3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride, with the CAS number 2136890-13-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthesizing various bioactive molecules. The presence of fluorine atoms at the 3 and 4 positions of the pyrrolidine ring introduces unique electronic and steric properties, making this compound a valuable intermediate in the design and synthesis of novel therapeutic agents.

The< strong> stereochemistry of (3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride, specifically the (3R,4S) configuration, is crucial for its biological activity. Chirality plays a pivotal role in determining the efficacy and selectivity of pharmaceutical compounds. The specific arrangement of atoms in this molecule not only influences its interactions with biological targets but also contributes to its overall pharmacokinetic profile. This has led to extensive research into its potential applications in drug discovery.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability and improved binding affinity to biological targets. The< strong> difluoropyrrolidine scaffold has been particularly studied for its role in developing antiviral, anticancer, and anti-inflammatory drugs. The introduction of fluorine atoms at the 3 and 4 positions of the pyrrolidine ring not only increases the lipophilicity of the molecule but also modulates its reactivity, making it a versatile building block for medicinal chemists.

One of the most compelling aspects of (3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride is its utility as a key intermediate in the synthesis of more complex molecules. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups. This property makes it an indispensable tool in the construction of peptidomimetics and other biologically relevant compounds. Researchers have leveraged this reactivity to develop novel inhibitors targeting enzymes involved in critical biological pathways.

The pharmaceutical industry has been particularly keen on exploring fluorinated sulfonyl chlorides due to their potential in creating drugs with improved pharmacological properties. For instance, studies have shown that fluorine substitution can enhance binding affinity by increasing hydrophobic interactions and reducing metabolic degradation. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

Recent advancements in synthetic chemistry have further expanded the applications of (3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride. New methodologies have been developed to efficiently prepare enantiomerically pure sulfonyl chlorides, which are essential for drug development where stereochemical purity is critical. These methods often involve asymmetric synthesis techniques that allow for the precise control of stereochemistry at multiple stages of the synthesis.

The use of computational tools has also played a significant role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how the< strong> difluoropyrrolidine scaffold interacts with biological targets at the molecular level. These studies have helped researchers optimize the structure-activity relationships (SAR) of potential drug candidates derived from this compound.

In conclusion, (3R,4S)-3,4-difluoropyrrolidine-1-sulfonyl chloride (CAS No. 2136890-13-4) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in drug discovery and development.